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Compound of Interest

Compound Name: Chloromethylphosphonic acid

Cat. No.: B1213431

This guide provides comprehensive safety information for Chloromethylphosphonic acid
(CAS No. 2565-58-4), intended for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets (SDS) to ensure a
thorough understanding of the hazards and safe handling procedures associated with this
compound.

Chemical Identification and Physical Properties

o |[UPAC Name: (chloromethyl)phosphonic acid[1]

Molecular Formula: CH4CIOsP[1][2]

Molecular Weight: 130.47 g/mol [2]

Appearance: White to brown crystalline powder[1]

Melting Point: 127-129°C[2] or 88-92°C[1] (Note: Discrepancy exists between sources)

Hazard Identification and GHS Classification

Chloromethylphosphonic acid is classified as a hazardous chemical under the OSHA Hazard
Communication Standard (29 CFR 1910.1200)[3]. It is a corrosive solid that can cause severe
skin burns and eye damage.

Table 1: GHS Classification for Chloromethylphosphonic Acid
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Hazard Class Category Hazard Statement

H314 - Causes severe skin

Skin Corrosion/Irritation Category 1B
burns and eye damage[3][4]
Serious Eye Damage/Eye H318 - Causes serious eye
o Category 1
Irritation damage[3][4]
Specific target organ toxicity May cause respiratory
] Category 3 o
(single exposure) irritation[3]

¢ Signal Word: Danger[3][4]
e Hazard Pictograms:
o Corrosion (GHSO05)
o lrritant (GHSO07)[2]
Caption: GHS Hazard Classification and Pictograms for Chloromethylphosphonic Acid.

Toxicological Information

The toxicological properties of chloromethylphosphonic acid have not been fully
investigated[4]. However, based on its classification, it is a corrosive material. Ingestion can
cause severe swelling and damage to the gastrointestinal tract, with a danger of perforation[4].

While specific LD50 data for Chloromethylphosphonic acid is not readily available in the
provided search results, a related compound, (2-Chloroethyl)phosphonic Acid, shows moderate
toxicity upon ingestion and inhalation, and is toxic in contact with skin[5].

Table 2: Acute Toxicity Data for (2-Chloroethyl)phosphonic Acid (for reference)
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Route Species Value Classification
Harmful if

Oral Rat LD50: 3400 mg/kg[5]
swallowed[5]

Toxic in contact with

Dermal Rabbit LD50: 5730 mg/kg[5] )
skin[5]

Inhalation - - Harmful if inhaled[5]

Experimental Protocols: Safety and First Aid

Detailed experimental protocols for toxicological studies are not provided in the source SDSs.
However, the following sections outline the standardized procedures for first aid and
emergency response, which should be treated as mandatory protocols when working with this
substance.

Immediate medical attention is required for all routes of exposure[3][4]. Always show the Safety
Data Sheet to the attending physician[3][6].

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Keep the eye wide open while rinsing. Remove contact lenses if present and easy
to do. Immediate medical attention is required[3][4].

» Skin Contact: Take off immediately all contaminated clothing. Wash off immediately with
soap and plenty of water. Call a physician immediately[3][4].

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Do not use the mouth-to-mouth method
if the victim ingested or inhaled the substance. Call a physician or poison control center
immediately[3][4].

 Ingestion: Do NOT induce vomiting[3][4]. Rinse mouth with water. Never give anything by
mouth to an unconscious person[3][4]. Immediate medical attention is required as there is a
danger of stomach or esophagus perforation[4].
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Route of Exposure

(Eye Contact) (Skin Contact) Enhalation) Gngestion)

mmediate Actions|
\ \ Y Y

Rinse with water for 15+ mins. Remove contaminated clothing. Move to fresh air. Rinse mouth.
Keep eyelids open. Wash skin with soap & water. Provide artificial respiration if needed. DO NOT induce vomiting.

\ 4 \ 4

> Seek Immediate Medical Attention <
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Spill Detected

Evacuate non-essential personnel
Ensure adequate ventilation

'

Don appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain spill with inert material
(e.g., sand, vermiculite)

'

Sweep or shovel material into
a suitable, closed container

(Decontaminate spill aree)

Dispose of waste according to
approved procedures

Report the incident
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Safe Handling Procedures
( Engineering Controls Personal Protective Equipment (PPE) Hygiene Practices \
] ] Avoid contact (skin, eyes, inhalation)
Use in chemical fume hood Wear gloves, g_oggles, I_ab coat Do not ingest
Ensure access to eyewash/shower Use appropriate respirator Wash hands thoroughly after use
Proper Storage Conditions
( Location Container Security & Incompatibilities \
Store in a cool, dry, well-ventilated area ] ] Store locked up
Designate as a 'Corrosives Area’ Keep container tightly closed | keep away from strong oxidizing agents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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